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Compound of Interest

Compound Name: 1-Phenyl-1-propyne

Cat. No.: B1211112

Essential Safety and Handling Guide for 1-Phenyl-1-
propyne

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-Phenyl-1-propyne in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
minimize risks.

Hazard Identification and Classification

1-Phenyl-1-propyne is classified as a hazardous chemical. It is a combustible liquid that can
cause skin and serious eye irritation.[1][2][3] Inhalation may lead to respiratory irritation.[2][4]

Signal Word: Warning[1][4][5]

Hazard Statements:

Combustible liquid.[1][5]

Causes skin irritation.[1][2][3]

Causes serious eye irritation.[1][2][3]

May cause respiratory irritation.[2]
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 1-Phenyl-1-propyne

to prevent exposure.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield.

Protects against splashes and
vapors that can cause serious
eye irritation.[1][6]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene) and a
lab coat or chemical-resistant

clothing.

Prevents skin contact which

can cause irritation.[1][6][7]

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate, a
NIOSH-approved respirator
with an organic vapor cartridge
or a dust mask (type N95) is

recommended.

Minimizes the inhalation of
vapors that can cause

respiratory tract irritation.[1][4]

Suantitative Data €

Property Value Source
CAS Number 673-32-5 [11[5]
Molecular Formula CoHs [2]
Molecular Weight 116.16 g/mol [2]
Appearance Colorless to Yellow Liquid [31[8]
Boiling Point 181 °C (358 °F) [3]
Flash Point 62 °C (143.6 °F) - closed cup [3114]
Density 0.94 g/cm?3 9]
Solubility Sparingly soluble in water [9]
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Operational and Disposal Plans
Step-by-Step Handling Protocol

e Preparation:

o

Ensure a safety shower and eyewash station are readily accessible.[6]

[¢]

Work in a well-ventilated chemical fume hood.[1][5]

[¢]

Remove all potential ignition sources, such as open flames, sparks, and hot surfaces.[1][5]

[e]

Don all required personal protective equipment as specified in the table above.
e Handling:
o Ground and bond containers when transferring the material to prevent static discharge.[6]
o Avoid direct contact with skin, eyes, and clothing.[5]
o Avoid inhaling vapors or mists.[1]
o Keep the container tightly closed when not in use.[1][5]
o Storage:

o Store in a cool, dry, and well-ventilated area away from incompatible materials such as
oxidizing agents.[5]

o Keep the container tightly sealed.[1][5]

o For long-term storage and to maintain product quality, refrigeration may be recommended.

[5]i8]

Emergency Procedures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[5][8]
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o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. If irritation persists, seek medical attention.[5][8]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention if symptoms persist.[1][6]

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[8]

» Fire: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam to extinguish.[1][5]
Water spray can be used to cool closed containers.[5]

Disposal Plan

All waste materials, including empty containers and contaminated PPE, must be disposed of in
accordance with local, state, and federal regulations.

e Chemical Waste:

o Collect unused 1-Phenyl-1-propyne and any solutions containing it in a designated,
labeled, and sealed container for hazardous waste.

o Do not dispose of it down the drain.[5]
e Contaminated Materials:

o Absorb spills with an inert material (e.g., sand, vermiculite) and place in a sealed container
for disposal.[6]

o Contaminated lab coats and other reusable PPE should be decontaminated before reuse.

o Dispose of single-use contaminated items, such as gloves and paper towels, as
hazardous waste.

o Container Disposal:

o Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be
collected as hazardous waste.
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o Dispose of the rinsed container as hazardous waste through an approved waste disposal
plant.[1][5]

Workflow Visualization

The following diagram illustrates the standard workflow for handling 1-Phenyl-1-propyne.
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Caption: Workflow for handling 1-Phenyl-1-propyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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